Propyl 1-methylhydrazine-1-carboxylate

• CAS RN: 89812-14-6
• Molecular Formula: C5H12N2O2
• Molecular Weight: 132.16 g/mol
• IUPAC Name: propyl N-amino-N-methylcarbamate
• InChI: InChI=1S/C5H12N2O2/c1-3-4-9-5(8)7(2)6/h3-4,6H2,1-2H3
• InChI Key: OLJHLQNXFYDYRT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)N(C)N

Description

Propyl 1-methylhydrazine-1-carboxylate is a useful research compound. Its molecular formula is C5H12N2O2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylhydrazine (7.2 g, 1.16 mole) and di-n-propylcarbonate (5 g, 0.034 mole) were stirred at room temperature for 96 hours to yield 1-methyl-1-propoxycarbonyl hydrazine and 2-methyl-1-propoxycarbonyl hydrazine in approximately equal amounts. The reaction was concentrated in vacuo and fractionated (F1, 2.0 g, 72°-76° a/0.8 mm Hg; F2, 1.1 g, 76°-88° a/0.8 mm Hg; F3, 1.1 g, 88°-90° a/0.8 mm Hg). F1 was a mixture of 1-methyl-1-propoxycarbonyl hydrazine and 2-methyl-1-propoxycarbonyl hydrazine in 4 to 1 ratio. F2 was an equal mixture of 1-methyl-1-propoxycarbony hydrazine and 2-methyl-1-propoxycarbonyl hydrazine. F3 was mostly 2-methyl-1-propoxycarbonyl hydrazine. Thus the yield of 1-methyl-1-propoxycarbonyl hydrazine was ca. 46%.